4-Chloro-5-iodothiophene-2-sulfonyl chloride

• IUPAC Name: 4-chloro-5-iodothiophene-2-sulfonyl chloride
• InChI: InChI=1S/C4HCl2IO2S2/c5-2-1-3(10-4(2)7)11(6,8)9/h1H
• InChI Key: CUFANGVDDNEGEP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1Cl)I)S(=O)(=O)Cl
• Molecular Formula: C4HCl2IO2S2
• Molecular Weight: 343.0 g/mol

Description

4-Chloro-5-iodothiophene-2-sulfonyl chloride (CI2S2Cl) is an organosulfur compound belonging to the class of thiophenes. It is a white solid that is soluble in organic solvents such as dichloromethane and dimethylformamide. CI2S2Cl has a wide range of applications in synthetic organic chemistry, including use in the synthesis of biologically active compounds, such as antibiotics, and in the synthesis of materials for organic electronics.

Scientific Research Applications

• Synthesis of Antiviral Agents : In the study by Chen et al. (2010), 4-chlorobenzoic acid was used to synthesize derivatives with potential antiviral activity against tobacco mosaic virus. This highlights the application of related compounds in the development of antiviral agents.

• Materials for Proton Exchange Membranes : Ghassemi and McGrath (2004) synthesized high molecular weight poly(2,5-benzophenone) derivatives, which are organosoluble and show promise for use in proton exchange membranes in fuel cells.

• Enhanced Conductivity in Nanoparticles : Research by Choi et al. (2004) demonstrated that Poly(3,4-ethylenedioxythiophene) nanoparticles prepared in certain solutions exhibited enhanced conductivity, which is useful in electronics and materials science.

• Iodination of Proteins and Cell Membranes : A study by Fraker and Speck (1978) used a related chloroamide for iodination of proteins and cell membranes, suggesting applications in biochemical research and drug development.

• Polymeric and Reusable Catalyst for Synthesis : Shirini et al. (2014) introduced a polymeric catalyst that showed excellent activity for the synthesis of xanthene derivatives, indicating its potential use in organic synthesis.

• Understanding Conductivity in Materials : The study of the capacitance of Poly(3,4‐ethylenedioxythiophene):polystyrene sulfonate by Volkov et al. (2017) provides insights into the conductivity of materials, relevant for electronic devices.

• Catalytic Decomposition in Environmental Applications : Research by Huang et al. (2003) focused on the catalytic decomposition of hydrogen peroxide and chlorophenol, showcasing the environmental applications of related compounds.